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Compound of Interest

Compound Name: 2-methyl-4-phenyl-1H-indene

Cat. No.: B065254

An In-Depth Technical Guide to the Safe Handling and Application of 2-Methyl-4-phenyl-1H-
indene for Research Professionals

Section 1: Introduction & Scientific Context

The indene scaffold is a cornerstone in modern medicinal chemistry and materials science. As
a privileged structure, its derivatives are integral to the development of novel therapeutics and
advanced functional materials.[1][2] Specifically, substituted indenes like 2-methyl-4-phenyl-
1H-indene are of significant interest to researchers. The strategic placement of a methyl group
—often referred to as a "magic methyl" in drug discovery—can profoundly influence a
molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability,
binding affinity, and solubility.[3] The phenyl substitution further provides a vector for exploring
structure-activity relationships (SAR) through additional modifications.

Given the increasing utility of this compound in synthetic and developmental pipelines, a
comprehensive understanding of its safe handling and reactivity profile is paramount. This
guide is designed for researchers, scientists, and drug development professionals, providing a
field-proven framework for the safe and effective use of 2-methyl-4-phenyl-1H-indene. The
protocols herein are grounded in established safety data and are designed to ensure both the
integrity of experimental outcomes and the protection of laboratory personnel.

Section 2: Compound Identification and
Physicochemical Properties
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Accurate identification and knowledge of a compound's physical properties are the foundation
of safe laboratory practice. The key identifiers and properties for 2-methyl-4-phenyl-1H-
indene are summarized below.

Property Value Source
IUPAC Name 2-methyl-4-phenyl-1H-indene [4]

CAS Number 159531-97-2 [4][5]
Molecular Formula CieH14 [41[5]
Molecular Weight 206.28 g/mol [4]
Physical Form Liquid, Solid, or Semi-solid [5]

Room temperature, under an
Recommended Storage ) [5]
inert atmosphere

Section 3: Hazard Identification and GHS
Classification

2-Methyl-4-phenyl-1H-indene is classified under the Globally Harmonized System (GHS) as a
hazardous substance. Understanding these classifications is critical for implementing
appropriate safety controls. The primary hazards are associated with its irritant properties.
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GHS Classification

Code

Description

Source

GHSO07 (Exclamation

Pictogram 5
J Mark) el
Signal Word Warning [4][5]
Hazard Statements H315 Causes skin irritation.

[4115]

H319

Causes serious eye

irritation.

[415]

H335

May cause respiratory

irritation.

[4]115]

Precautionary

Statements

P261

Avoid breathing dust,
fume, gas, mist,

vapors, or spray.

[4]115]

P280

Wear protective
gloves, protective
clothing, eye
protection, and face

protection.

[6]

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

[4]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[4]115]

The causality behind these classifications dictates specific handling protocols. The potential for
respiratory irritation (H335) makes it mandatory to handle this compound in a certified chemical
fume hood.[4][7] The skin and eye irritation warnings (H315, H319) necessitate the use of
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appropriate personal protective equipment (PPE) to create a barrier between the chemical and
the user.[4]

Section 4: Comprehensive Safety and Handling
Protocols

Adherence to a multi-layered safety approach is essential for mitigating the risks associated
with 2-methyl-4-phenyl-1H-indene.

Engineering Controls

The primary engineering control for this compound is a properly functioning chemical fume
hood.[7] This is non-negotiable. The fume hood contains vapors and potential aerosols, directly
addressing the H335 respiratory hazard by preventing inhalation.[4] All manipulations, including
weighing, transfers, and additions to reaction vessels, must occur within the sash of the hood.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the compound's hazard profile.

e Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Always inspect
gloves for tears or punctures before use. Handle with gloves.[7]

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]
When there is a risk of splashing, a face shield should be worn in addition to safety glasses.

o Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned.
Choose body protection according to the amount and concentration of the substance at the
workplace.[7]

Storage and Stability

Proper storage is crucial for maintaining the compound's purity and ensuring safety.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] The
recommendation for storage under an inert atmosphere (e.g., argon or nitrogen) prevents
slow degradation from atmospheric oxygen or moisture, which is critical for the
reproducibility of sensitive organometallic reactions.[5]
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e Incompatibilities: Keep away from strong oxidizing agents and strong acids, as these can
trigger vigorous and potentially hazardous reactions.[7]

 Stability: The compound is stable under recommended storage conditions.[6][7]

Spill and Waste Management

» Spill Response: In the event of a small spill, use personal protective equipment.[7] Absorb
the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth). Sweep or
shovel the material into a suitable, labeled container for disposal.[7] Do not allow the product
to enter drains.[7]

» Waste Disposal: Dispose of waste materials and contaminated packaging in accordance with
federal, state, and local environmental control regulations.[8] Chemical waste generators
must ensure complete and accurate classification of the waste.[8]

Section 5: Emergency Procedures & First Aid

In case of exposure, immediate and appropriate action is critical.

 Inhalation: If inhaled, move the person to fresh air.[7] If breathing is difficult or symptoms
persist, seek medical attention.[6]

» Skin Contact: Immediately wash off with soap and plenty of water.[7] Remove all
contaminated clothing. If skin irritation develops or persists, get medical attention.[6]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[9] Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[7] Rinse mouth thoroughly with water and seek immediate medical attention.[7]

Section 6: Experimental Workflow: Safe Handling for
a Synthetic Reaction
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To contextualize these protocols, the following section details the step-by-step handling of 2-

methyl-4-phenyl-1H-indene in a representative synthetic workflow. This protocol is a self-

validating system, where each step's safety measures directly correspond to the known

hazards of the materials involved.

Step-by-Step Handling Protocol

Preparation: Before handling the compound, don all required PPE (lab coat, nitrile gloves,
safety glasses). Verify that the chemical fume hood has a current certification and is
functioning correctly.

Weighing: Tare a clean, dry vial on an analytical balance inside the fume hood. Using a clean
spatula, carefully transfer the required amount of 2-methyl-4-phenyl-1H-indene into the
vial. Keep the container opening away from your breathing zone to minimize inhalation risk.

Dissolution: Add the appropriate solvent to the vial containing the indene derivative. Cap the
vial and gently swirl to dissolve. All solvent manipulations must be performed inside the fume
hood.

Inerting the Reaction: If the reaction is air- or moisture-sensitive, assemble the reaction
glassware and purge with an inert gas (e.g., argon) before introducing the reagent.

Reagent Transfer: Using a clean, dry syringe or cannula, slowly transfer the solution of 2-
methyl-4-phenyl-1H-indene from the vial to the reaction vessel. This should be done
carefully to avoid splashes.

Reaction Monitoring: Monitor the reaction from outside the fume hood sash whenever
possible.

Workup and Quenching: Once the reaction is complete, quench it by slowly adding the
appropriate quenching agent. Be aware of any potential exothermic reactions and have a
cooling bath ready.

Disposal: Dispose of all contaminated materials, including gloves, vials, and syringe needles,
in the appropriate, clearly labeled waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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